Cas no 2227775-37-1 ((1S)-1-(6-methoxy-5-methylpyridin-3-yl)ethan-1-amine)

• Product Name: (1S)-1-(6-methoxy-5-methylpyridin-3-yl)ethan-1-amine
• CAS No: 2227775-37-1
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 6419883
• PubChem ID: 124501183
• Update Time: 2025-10-31

(1S)-1-(6-methoxy-5-methylpyridin-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(6-methoxy-5-methylpyridin-3-yl)ethan-1-amine
• EN300-1998747
• 2227775-37-1

• Inchi： 1S/C9H14N2O/c1-6-4-8(7(2)10)5-11-9(6)12-3/h4-5,7H,10H2,1-3H3/t7-/m0/s1
• InChI Key： DWAYZIBRIVITDI-ZETCQYMHSA-N
• SMILES： O(C)C1=C(C)C=C(C=N1)[C@H](C)N

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 48.1Ų

Additional information on (1S)-1-(6-methoxy-5-methylpyridin-3-yl)ethan-1-amine

Introduction to (1S)-1-(6-methoxy-5-methylpyridin-3-yl)ethan-1-amine (CAS No. 2227775-37-1)

(1S)-1-(6-methoxy-5-methylpyridin-3-yl)ethan-1-amine (CAS No. 2227775-37-1) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. The following introduction aims to provide a comprehensive overview of this compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

(1S)-1-(6-methoxy-5-methylpyridin-3-yl)ethan-1-amine is a chiral amine with a molecular formula of C₁₀H₁₄N₂O and a molecular weight of 182.23 g/mol. The compound features a pyridine ring substituted with a methoxy and a methyl group at the 6 and 5 positions, respectively, and an ethylamine side chain attached to the 3-position of the pyridine ring. The presence of the chiral center at the 1-position of the ethylamine moiety imparts optical activity to the molecule, which is crucial for its biological activity and potential therapeutic applications.

The physical properties of (1S)-1-(6-methoxy-5-methylpyridin-3-yl)ethan-1-amine include a melting point of approximately 95°C and a boiling point of around 240°C. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for various experimental conditions in both laboratory and industrial settings.

Synthesis Methods

The synthesis of (1S)-1-(6-methoxy-5-methylpyridin-3-yl)ethan-1-amine has been reported using several methodologies, each with its own advantages and limitations. One common approach involves the reaction of (S)-alanine with an appropriate pyridine derivative followed by reductive amination. This method typically involves the following steps:

• Preparation of the pyridine derivative: The starting material, such as 6-methoxy-5-methylpyridine-3-carbaldehyde, is synthesized through known chemical reactions.
• Synthesis of the alanine derivative: (S)-alanine is converted into its corresponding amide or ester form to facilitate subsequent reactions.
• Reductive amination: The pyridine derivative is reacted with the alanine derivative in the presence of a reducing agent such as sodium borohydride or hydrogen gas over a palladium catalyst to form the desired amine product.
• Purification: The final product is purified using techniques such as column chromatography or recrystallization to ensure high purity and enantiomeric excess.

Alternative synthetic routes have also been explored to improve yield and reduce reaction time. For instance, asymmetric catalysis using chiral catalysts has shown promise in achieving high enantiomeric purity efficiently. These advancements in synthetic methods have contributed to the increased availability and cost-effectiveness of (1S)-1-(6-methoxy-5-methylpyridin-3-yl)ethan-1-amine.

Biological Activities and Therapeutic Potential

(1S)-1-(6-methoxy-5-methylpyridin-3-yl)ethan-1-amine has been investigated for its potential therapeutic applications due to its unique chemical structure and biological activities. Recent studies have highlighted several promising areas:

• Neuroprotective Effects: Research has shown that this compound exhibits neuroprotective properties by reducing oxidative stress and inhibiting apoptosis in neuronal cells. These effects are particularly relevant in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.
• Anti-inflammatory Activity: Studies have demonstrated that (1S)-1-(6-methoxy-5-methylpyridin-3-yl)ethan-1-amine possesses anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory signaling pathways. This makes it a potential candidate for treating inflammatory disorders such as rheumatoid arthritis.
• Cancer Therapy: Preliminary investigations suggest that this compound may have antiproliferative effects on cancer cells by inducing cell cycle arrest and promoting apoptosis. Further research is needed to explore its potential as an anticancer agent.
• Pain Management: Some studies have indicated that (1S)-1-(6-methoxy-5-methylpyridin-3-yl)ethan-1-amine may have analgesic properties, making it a potential candidate for pain management therapies.

Clinical Trials and Future Directions

The promising preclinical results for (1S)-1-(6-methoxy-5-methylpyridin-3-y\-l)ethan\-1-a\-mine have led to increased interest in advancing this compound into clinical trials. Several Phase I trials are currently underway to evaluate its safety, tolerability, and pharmacokinetic profile in humans. These trials are essential for determining appropriate dosing regimens and identifying any potential side effects or adverse reactions.

In parallel with clinical trials, ongoing research continues to explore new derivatives and analogs of this compound to enhance its therapeutic efficacy while minimizing side effects. Computational methods such as molecular docking and molecular dynamics simulations are being employed to predict binding affinities and optimize lead compounds for specific targets.

The future directions for research on(1S)-1-(6-methoxy\-5-me\-thyl\-pyri\-din\-3-y\-l)e\-than\-a\-mine strong > include expanding its application areas beyond neuroprotection, anti-inflammation, cancer therapy, and pain management. Potential new areas of investigation could involve cardiovascular diseases, metabolic disorders, and infectious diseases where this compound's unique properties may offer therapeutic benefits. p >